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Compound of Interest

Compound Name: Hexaphenyldisiloxane

Cat. No.: B154894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for

hexaphenyldisiloxane. The information is compiled to assist laboratory personnel in

minimizing exposure risks and ensuring safe usage in research and development settings.

Chemical and Physical Properties
Hexaphenyldisiloxane is a white to off-white crystalline solid.[1] It is an organosilicon

compound with notable thermal stability and dielectric properties.[1] A summary of its key

physical and chemical properties is presented below.
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Property Value Reference

Molecular Formula C₃₆H₃₀OSi₂ [1][2][3]

Molecular Weight 534.79 g/mol [4]

CAS Number 1829-40-9 [1][2][3]

Appearance White to off-white crystal [1]

Melting Point 226 - 230 °C [1]

Purity ≥ 96% (GC) [1]

logP oct/wat 4.337 [4]

Water Solubility (log10WS) -28.57 mol/l [4]

Toxicological Information
Detailed toxicological studies on hexaphenyldisiloxane are limited. However, available safety

data suggests the following potential health effects:

Inhalation: May cause irritation to the respiratory tract.[2]

Skin Contact: May cause mild skin irritation.[2]

Eye Contact: May cause eye irritation.[2]

Ingestion: No specific information is available.[2]

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), hexaphenyldisiloxane may cause skin irritation, serious eye irritation, and respiratory

irritation.[3][5]

Handling and Storage Procedures
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Handling:
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Avoid contact with skin and eyes.[2]

Avoid the formation of dust.[2]

Do not breathe dust.[2]

Use in a well-ventilated area, preferably with local exhaust ventilation.[2]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[2]

Storage:

Keep the container tightly closed.[2]

Store in a cool, well-ventilated place.[2]

Incompatible with oxidizing agents and strong acids.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling

hexaphenyldisiloxane:

PPE Specification

Hand Protection Neoprene or nitrile rubber gloves.[2][6]

Eye Protection
Chemical goggles. Contact lenses should not be

worn.[2][6]

Skin and Body Protection Wear suitable protective clothing.[2]

Respiratory Protection

A NIOSH-certified dust and mist (orange

cartridge) respirator is recommended if

inhalation of dust may occur.[2]

First Aid Measures
In case of exposure, follow these first-aid procedures:
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General: Remove contaminated clothing and shoes. Seek medical advice if you feel unwell.

[2]

Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing

position.[2]

Skin Contact: Wash the affected area with plenty of soap and water.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove

contact lenses if present and easy to do so. Continue rinsing.[2]

Ingestion: Never give anything by mouth to an unconscious person.[2]

Accidental Release Measures
In the event of a spill, follow these steps:

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate protective

equipment as described in Section 4.[2]

Environmental Precautions: Prevent the substance from entering sewers and public waters.

[2]

Methods for Cleaning Up: Sweep or shovel the spilled solid material into a suitable container

for disposal.[2]

Experimental Protocols
Specific experimental protocols for the safety assessment of hexaphenyldisiloxane are not

readily available in the public domain. The safety information presented in this guide is based

on standard hazard assessments for chemical substances as outlined in Safety Data Sheets

(SDS). Researchers should always consult the most up-to-date SDS for the specific product

they are using and perform a risk assessment before starting any new experimental work.

Visualizations
The following diagrams illustrate standard safety workflows and principles applicable to the

handling of hexaphenyldisiloxane.
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Receiving and Storage

Handling and Use

Cleanup and Disposal

Receive Chemical

Inspect Container for Damage

Store in Designated Area

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh Solid in Ventilated Enclosure

Transfer to Reaction Vessel

Conduct Experiment

Decontaminate Work Area

Dispose of Waste

Remove and Clean PPE
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Hierarchy of Controls

Elimination

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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